2-(2-Chlorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]ethanone
• InChI: InChI=1S/C19H22ClN3O2/c1-13-10-14(2)22-19(21-13)25-16-7-5-9-23(12-16)18(24)11-15-6-3-4-8-17(15)20/h3-4,6,8,10,16H,5,7,9,11-12H2,1-2H3
• InChI Key: REIMEAZNEQPHFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)C(=O)CC3=CC=CC=C3Cl)C
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

2-(2-Chlorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)ethanone is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is commonly referred to as a piperidine-based drug and has been found to exhibit promising properties in several areas of research.

Scientific Research Applications

Microwave Assisted Synthesis and Biological Activity

Microwave-assisted synthesis involving similar compounds demonstrates their potential in generating biologically active molecules. For instance, compounds synthesized through microwave irradiation involving piperidine and pyrimidine derivatives showed significant antibacterial activity (Ram C.Merugu, D.Ramesh, & B.Sreenivasulu, 2010). Another study highlighted the synthesis of piperidine containing pyrimidine imines and thiazolidinones, which also displayed antibacterial properties (Ram C.Merugu, D.Ramesh, & B.Sreenivasulu, 2010).

Antioxidant Potency

A new molecule, 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one, was synthesized and showed antioxidant efficacy through DPPH and ABTS methods, indicating the antioxidant application potential of compounds within this chemical family (J. Dineshkumar & P. Parthiban, 2022).

Antimicrobial, Antitumor, and Inhibitor Activities

Compounds synthesized from related chemical structures demonstrated various biological activities. For example, hydrazonoyl substituted pyrimidinones exhibited not only antimicrobial but also antitumor activities and acted as 5α-reductase inhibitors, showcasing the diverse therapeutic potential of these compounds (M. M. Edrees, T. Farghaly, F. El‐Hag, & M. Abdalla, 2010).

Structural and Chemical Studies

A study on condensation reactions involving chlorophenyl ethanone derivatives led to the creation of novel heterocyclic compounds, which further emphasizes the chemical versatility and potential application in synthesizing structurally diverse molecules with possible biological activities (V. Moskvina, S. Shilin, & Volodymir P. Khilya, 2015).